Alkaloids and derivatives

Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines. These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility. Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known. In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.
Alkaloids and derivatives
Morphinans Camptothecins Aristolactams Aporphines Ergoline and derivatives Tropane alkaloids Protoberberine alkaloids and derivatives Vinca alkaloids Indolonaphthyridine alkaloids Amaryllidaceae alkaloids Harmala alkaloids Cephalotaxus alkaloids Protopine alkaloids Corynanthean-type alkaloids Cinchona alkaloids Lupin alkaloids Alkaloids and derivatives Aspidospermatan-type alkaloids Erythrina alkaloids Acutumine and related alkaloids Plumeran-type alkaloids Benzophenanthridine alkaloids Strychnos alkaloids Vobasan alkaloids Ibogan-type alkaloids Macroline alkaloids Yohimbine alkaloids Gelsemium alkaloids Hasubanan alkaloids Cytochalasans Emetine alkaloids Ajmaline-sarpagine alkaloids Phthalide isoquinolines Anatoxins Eburnan-type alkaloids Rhazinilam alkaloids Yuzurimine-type alkaloids Homoaporphines Epibatidine analogues Proaporphines 6,7-benzomorphans Pavine alkaloids 6,6a-secoaporphines Stemona alkaloids Aspidofractine alkaloids Vallesaman alkaloids Rhoeadine alkaloids Lumicolchicine alkaloids Loline alkaloids and derivatives Daphniphylline-type alkaloids Melodinus alkaloids Isoaporphines Pleiocarpaman alkaloids Quebrachamine alkaloids 9b-azaphenalenes Histrionicotoxins Oxamorphinans 1-azafluoranthenes 1-azaoxoaporphines Akageran and related alkaloids Akuammilan and related alkaloids Allocolchicine alkaloids Androcymbine alkaloids Azahomoaporphines Betalains Cularin alkaloids and derivatives Schizozygine alkaloids Phenethylisoquinoline alkaloids Oxaergolines Ervatamia alkaloids Tacaman alkaloids Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins Condylocarpan alkaloids Homoproaporphines Vallesiachotaman alkaloids
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